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Abstract
Ethyl 4-methoxybenzoate, a key intermediate in organic synthesis and a common fragrance

component, presents a curious case in solid-state chemistry. Despite its widespread use and

relatively simple structure, a definitive public record of its single-crystal X-ray diffraction data is

not readily available. This technical guide provides a comprehensive overview of the known

physicochemical properties and synthetic routes for ethyl 4-methoxybenzoate. In the absence

of its determined crystal structure, this document presents the crystallographic analysis of a

closely related compound, ethyl 4-[(4-methylbenzyl)oxy]benzoate, as a valuable comparative

reference. Detailed experimental protocols for synthesis and crystallographic analysis are

provided to aid researchers in the field.

Introduction
Ethyl 4-methoxybenzoate, also known as ethyl p-anisate, is an organic compound with the

chemical formula C₁₀H₁₂O₃.[1][2][3][4][5] It is a colorless to pale yellow liquid at room

temperature with a characteristic sweet, fruity, and anise-like odor.[1] This aromatic ester finds

applications in the fragrance and flavor industries and serves as a versatile building block in the

synthesis of more complex molecules, including pharmaceuticals. Given its importance, a

thorough understanding of its solid-state properties, particularly its crystal structure, is of

significant interest for polymorphism screening, formulation development, and computational

modeling.
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This guide summarizes the available data for ethyl 4-methoxybenzoate and addresses the

current gap in publicly available crystallographic information.

Physicochemical Properties of Ethyl 4-
Methoxybenzoate
A summary of the key physical and chemical properties of ethyl 4-methoxybenzoate is

presented in Table 1. This data is crucial for its handling, processing, and application in various

experimental and industrial settings.

Property Value Reference(s)

Molecular Formula C₁₀H₁₂O₃ [1][2][3][4][5]

Molecular Weight 180.20 g/mol [1][2][3][4][5]

CAS Number 94-30-4 [1][2][5][6]

Appearance
White to off-white crystalline

solid or clear liquid
[1][7]

Melting Point 7-8 °C [1][6]

Boiling Point 142-143 °C at 12 mmHg [6]

Density 1.1 g/mL [6]

Refractive Index 1.524 - 1.526 [6]

Solubility
Insoluble in water; soluble in

organic solvents
[4]

Synthesis of Ethyl 4-Methoxybenzoate
The most common method for the synthesis of ethyl 4-methoxybenzoate is the Fischer

esterification of 4-methoxybenzoic acid (anisic acid) with ethanol in the presence of an acid

catalyst.[7]

Experimental Protocol: Fischer Esterification
Materials:
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4-Methoxybenzoic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Distillation apparatus

Separatory funnel

Standard laboratory glassware

Procedure:

A mixture of 4-methoxybenzoic acid and an excess of anhydrous ethanol is placed in a

round-bottom flask.

A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

The reaction mixture is heated under reflux for several hours to drive the equilibrium towards

the ester product.

After cooling, the excess ethanol is removed by rotary evaporation.

The residue is dissolved in a suitable organic solvent (e.g., diethyl ether) and washed with

water, followed by a 5% sodium bicarbonate solution to neutralize the acidic catalyst, and

finally with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated.

The crude ethyl 4-methoxybenzoate can be purified by vacuum distillation.

Synthesis Workflow
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The logical workflow for the synthesis and purification of ethyl 4-methoxybenzoate is depicted

in the following diagram.

Synthesis Workflow of Ethyl 4-Methoxybenzoate

Reaction

Work-up

Purification

4-Methoxybenzoic Acid

Reflux

Ethanol H2SO4 (cat.)

Rotary Evaporation

Solvent Extraction

Washing (H2O, NaHCO3, Brine)

Drying (MgSO4)

Filtration

Solvent Evaporation

Vacuum Distillation

Pure Ethyl
4-Methoxybenzoate
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Caption: Synthesis and purification workflow for ethyl 4-methoxybenzoate.

Crystal Structure Analysis: The Case of Ethyl 4-[(4-
methylbenzyl)oxy]benzoate
As of the time of this writing, a definitive crystal structure of ethyl 4-methoxybenzoate is not

publicly available. However, the crystal structure of the closely related compound, ethyl 4-[(4-

methylbenzyl)oxy]benzoate (C₁₇H₁₈O₃), has been determined and provides valuable insight

into the potential solid-state packing and conformation of similar benzoate esters.[8]

The title compound, C₁₇H₁₈O₃, crystallizes with three molecules in the asymmetric unit. These

molecules exhibit conformational differences in the ethoxy group and the relative orientation of

the two phenyl rings.[8] The crystal packing is stabilized by weak C—H⋯π interactions.[8]

Crystallographic Data for Ethyl 4-[(4-
methylbenzyl)oxy]benzoate
The crystallographic data for ethyl 4-[(4-methylbenzyl)oxy]benzoate is summarized in Table 2.
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Parameter Value Reference

Chemical Formula C₁₇H₁₈O₃ [8]

Formula Weight 270.32 [8]

Crystal System Triclinic [8]

Space Group P-1 [8]

a (Å) 9.876(2) [8]

b (Å) 15.432(3) [8]

c (Å) 19.543(4) [8]

α (°) 89.98(1) [8]

β (°) 80.01(1) [8]

γ (°) 72.54(1) [8]

Volume (Å³) 2780.9(9) [8]

Z 6 [8]

Temperature (K) 293 [8]

Experimental Protocol: Synthesis and Crystallization of
Ethyl 4-[(4-methylbenzyl)oxy]benzoate
Synthesis:

A mixture of ethyl 4-hydroxybenzoate (52.65 mmol) and 4-methylbenzylbromide (52.68

mmol) in 100 ml of acetone was refluxed for 14 hours over anhydrous potassium carbonate

(20 g).[8]

The solvent was removed under vacuum.[8]

The resulting solid was dissolved in water and extracted with dichloromethane.[8]

Crystallization:
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The dichloromethane extract was left overnight.[8]

Colorless, needle-shaped crystals formed, which were then filtered, washed, and dried over

silica gel in a desiccator.[8]

Structure Refinement Workflow
The general workflow for single-crystal X-ray structure refinement is outlined below.

Single-Crystal X-ray Structure Refinement Workflow

Crystal Selection

Data Collection (Diffractometer)

Data Reduction

Structure Solution (e.g., Direct Methods)

Structure Refinement (e.g., SHELXL)

Validation (e.g., CheckCIF)

Final Structure (CIF)
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Caption: A generalized workflow for single-crystal X-ray structure determination.

Conclusion
While the definitive crystal structure of ethyl 4-methoxybenzoate remains to be publicly

documented, this guide provides a thorough compilation of its known properties and synthetic

methodologies. The detailed crystallographic data of the closely related ethyl 4-[(4-

methylbenzyl)oxy]benzoate serves as a valuable proxy for understanding the potential solid-

state behavior of this class of compounds. It is hoped that this technical guide will be a useful

resource for researchers and that the crystal structure of the title compound will be determined

and published in the future to fill this knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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